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Compound of Interest

Compound Name: Isosulfazecin

Cat. No.: B608137 Get Quote

Introduction
Isosulfazecin is a naturally occurring monobactam antibiotic, a class of β-lactam compounds

characterized by a monocyclic β-lactam ring structure. It was first isolated from the acidophilic

bacterium Pseudomonas mesoacidophila.[1] As a member of the β-lactam family, its

mechanism of action is centered on the disruption of bacterial cell wall synthesis, a pathway

essential for bacterial viability. Isosulfazecin is an epimeric isomer of sulfazecin, another

monobactam antibiotic produced by Pseudomonas.[1] This guide provides a detailed overview

of the chemical structure, biological activity, and relevant experimental methodologies for

Isosulfazecin.

Chemical Structure and Physicochemical Properties
Isosulfazecin is an oligopeptide with a distinct molecular architecture. The core of the

molecule is the 2-azetidinone (β-lactam) ring, which is N-sulfonated. Attached to this ring are a

methoxy group and a side chain derived from L-alanine and D-glutamic acid.[1]
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Property Value

IUPAC Name

(2R)-2-amino-5-[[(2S)-1-[[(3R)-3-methoxy-2-oxo-

1-sulfoazetidin-3-yl]amino]-1-oxopropan-2-

yl]amino]-5-oxopentanoic acid

Molecular Formula C12H20N4O9S

SMILES
C--INVALID-LINK--NC(=O)CC--INVALID-LINK--

N

InChI Key MOBOUQJWGBVNCR-QRPMWFLTSA-N

CAS Number 77900-75-5

Physicochemical Data
Property Description Citation

Molecular Weight 396.37 g/mol

Appearance
Crystalline solid (from 70%

aqueous methanol)
[1]

Key Structural Features

Contains a β-lactam ring, a

methoxyl group, and a

sulfonate group.

[1]

Hydrolysis Products
Acid hydrolysis yields L-

alanine and D-glutamic acid.
[1]

Mechanism of Action: Inhibition of Cell Wall
Synthesis
Like other β-lactam antibiotics, Isosulfazecin's antibacterial activity stems from its ability to

inhibit the synthesis of the bacterial cell wall. The strained β-lactam ring mimics the D-Ala-D-Ala

moiety of the peptidoglycan precursors. This structural similarity allows the antibiotic to bind to

the active site of Penicillin-Binding Proteins (PBPs), which are bacterial enzymes essential for

the final steps of peptidoglycan synthesis. The acylation of PBPs by Isosulfazecin is an
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irreversible reaction that inactivates the enzyme, thereby halting cell wall construction. This

leads to the weakening of the cell wall, cell lysis, and ultimately, bacterial death.

Figure 1: Mechanism of Action of Isosulfazecin
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Figure 1: Mechanism of Action of Isosulfazecin

Antibacterial Spectrum
Specific quantitative data for Isosulfazecin's minimum inhibitory concentrations (MICs) are not

widely available in the public domain. However, the original characterization studies provide a

qualitative summary of its activity.[1] The antibiotic demonstrates modest activity against a

range of standard Gram-positive and Gram-negative bacteria but shows significantly enhanced

potency against bacterial mutants that are hypersensitive to β-lactam antibiotics.[1]
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Bacterial Type Activity Level Notes Citation

Gram-positive

bacteria
Weak

General observation

from initial screening.
[1]

Gram-negative

bacteria
Weak

General observation

from initial screening.
[1]

β-lactam

hypersensitive

mutants

Strong

Indicates specific

targeting of the cell

wall synthesis

pathway.

[1]

Experimental Protocols
Fermentation and Isolation of Isosulfazecin
This protocol is based on the methodology described for the production of Isosulfazecin from

Pseudomonas mesoacidophila.[1]

Culture Preparation: Inoculate a seed culture of Pseudomonas mesoacidophila sp. nov. in a

suitable nutrient broth and incubate until a sufficient cell density is reached.

Production Fermentation:

Medium: Use a production medium consisting of nutrient broth supplemented with glycerol

and sodium thiosulfate.

Conditions: Conduct the fermentation under aerated conditions at an appropriate

temperature for the growth of the acidophilic pseudomonad. Isosulfazecin is produced in

parallel with bacterial growth.

Monitoring: Monitor the production of Isosulfazecin using a suitable bioassay or

chromatographic method.

Harvesting: After the fermentation is complete, remove the bacterial cells from the culture

broth by centrifugation or filtration. The supernatant contains the crude Isosulfazecin.

Initial Purification (Charcoal Adsorption):
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Pass the clarified broth through a column packed with activated charcoal.

Wash the column to remove impurities.

Elute the adsorbed Isosulfazecin using an appropriate solvent system (e.g., aqueous

acetone or methanol).

Ion-Exchange Chromatography:

Further purify the eluate from the charcoal column using anion-exchange chromatography

to separate Isosulfazecin from other charged molecules.

Apply the sample to the column and elute with a salt gradient (e.g., NaCl).

Crystallization:

Combine and concentrate the active fractions from the ion-exchange chromatography.

Crystallize the purified Isosulfazecin from a 70% aqueous methanol solution to obtain the

final product.[1]

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of Isosulfazecin can be determined using the broth microdilution method, following

guidelines such as those from the Clinical and Laboratory Standards Institute (CLSI).

Preparation of Antibiotic Stock: Prepare a stock solution of purified Isosulfazecin in a

suitable sterile solvent or diluent at a known concentration (e.g., 1280 µg/mL).

Preparation of Microtiter Plates:

Dispense 100 µL of sterile Mueller-Hinton Broth (MHB) into all wells of a 96-well microtiter

plate.

Add 100 µL of the Isosulfazecin stock solution to the first column of wells, resulting in a

1:2 dilution.
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Perform a two-fold serial dilution by transferring 100 µL from the first column to the

second, and so on, across the plate, discarding the final 100 µL from the last dilution

column. This creates a range of antibiotic concentrations.

Inoculum Preparation:

Culture the test bacterium on an appropriate agar medium overnight.

Suspend several colonies in saline to match the turbidity of a 0.5 McFarland standard

(approximately 1.5 x 10^8 CFU/mL).

Dilute this suspension in MHB to achieve a final inoculum concentration of approximately

5 x 10^5 CFU/mL in the microtiter plate wells.

Inoculation: Add 5 µL of the standardized bacterial inoculum to each well (except for a

sterility control well). The final volume in each well will be approximately 105 µL.

Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

Reading the MIC: The MIC is defined as the lowest concentration of Isosulfazecin that

completely inhibits visible growth of the bacterium. This is determined by visual inspection of

the wells for turbidity.

Experimental and Analytical Workflow
The following diagram illustrates the logical workflow from the production of Isosulfazecin to its

characterization and activity assessment.
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Figure 2: Isosulfazecin Production and Analysis Workflow
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Figure 2: Isosulfazecin Production and Analysis Workflow

Conclusion
Isosulfazecin represents an interesting member of the monobactam family of antibiotics. Its

biosynthesis by an acidophilic Pseudomonas species and its unique chemical structure, being

an epimer of sulfazecin, provide valuable insights into the natural diversity of β-lactam
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compounds. While its broad-spectrum activity is limited, its potent effect on β-lactam-

hypersensitive mutants confirms its specific mechanism of action through the inhibition of cell

wall synthesis. The detailed protocols for its production and evaluation serve as a foundation

for further research into its properties, potential modifications, and application in studying

bacterial resistance mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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